Cas no 2171725-61-2 (4-benzyl(2-phenylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-benzyl(2-phenylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171725-61-2
• MF: C₃₅H₃₄N₂O₅
• MW: 562.654869556427
• CID: 6079198
• PubChem ID: 165540691
• Update Time: 2025-06-27

4-benzyl(2-phenylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(2-phenylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1509446
• 4-[benzyl(2-phenylethyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• 2171725-61-2

• Inchi： 1S/C35H34N2O5/c38-33(39)20-19-32(34(40)37(23-26-13-5-2-6-14-26)22-21-25-11-3-1-4-12-25)36-35(41)42-24-31-29-17-9-7-15-27(29)28-16-8-10-18-30(28)31/h1-18,31-32H,19-24H2,(H,36,41)(H,38,39)
• InChI Key： FPLGZMKVKUBARZ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC1C=CC=CC=1)CCC1C=CC=CC=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 562.24677219g/mol
• Monoisotopic Mass: 562.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 42
• Rotatable Bond Count: 13
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 4-benzyl(2-phenylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Analysis of 4-benzyl(2-phenylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171725-61-2)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-benzyl(2-phenylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171725-61-2) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a benzyl-phenylethyl carbamoyl moiety, is widely utilized in peptide synthesis and drug development. Its unique properties make it a valuable tool for researchers focusing on bioconjugation, proteomics, and targeted drug delivery systems.

The compound’s Fmoc-protected amino acid derivative structure is particularly noteworthy. The Fmoc group is a cornerstone in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production due to its efficiency and scalability. With the growing demand for custom peptides in therapeutics and diagnostics, 4-benzyl(2-phenylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid serves as a critical building block. Researchers frequently search for "Fmoc-amino acid applications" or "peptide synthesis reagents," highlighting its relevance in contemporary studies.

Another key aspect of this compound is its role in linker chemistry. The carbamoyl and butanoic acid functionalities enable its use as a spacer or crosslinker in bioconjugation strategies. This aligns with the rising interest in antibody-drug conjugates (ADCs) and prodrug design, where precise molecular linkages are essential. Searches for "bioconjugation reagents 2024" or "ADC linker technology" often lead to discussions involving such advanced intermediates.

From a synthetic perspective, the compound’s benzyl-phenylethyl segment introduces aromatic diversity, which can influence solubility and binding affinity in drug candidates. This feature resonates with the pharmaceutical industry’s focus on small-molecule modulators and kinase inhibitors, where structural tweaks are pivotal for optimizing bioactivity. Queries like "aromatic carbamoyl derivatives in drug discovery" reflect this trend.

Quality and purity are paramount for 4-benzyl(2-phenylethyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, especially given its applications in GMP-compliant peptide synthesis. Analytical techniques such as HPLC and mass spectrometry are routinely employed to verify its specifications, addressing common user concerns like "how to validate Fmoc-amino acid purity."

In summary, CAS No. 2171725-61-2 represents a versatile and high-demand compound in modern research. Its integration into peptide chemistry, bioconjugation, and pharmaceutical development underscores its importance. As the scientific community continues to explore innovative therapeutic approaches, this molecule will undoubtedly remain a focal point in both academic and industrial settings.